Cas no 50714-07-3 (3-nitro-4-(2-phenylethyl)-5-sulfamoylbenzoic acid)

• Product Name: 3-nitro-4-(2-phenylethyl)-5-sulfamoylbenzoic acid
• CAS No: 50714-07-3
• MF: C₁₅H₁₄N₂O₆S
• MW: 350.346462726593
• CID: 1572642
• PubChem ID: 39767
• Update Time: 2025-04-21

3-nitro-4-(2-phenylethyl)-5-sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-nitro-4-(2-phenylethyl)-5-sulfamoylbenzoic acid
• 50714-07-3
• 3-(Aminosulfonyl)-5-nitro-4-(2-phenylethyl)benzoic acid
• BRN 2782031
• BENZOIC ACID, 3-(AMINOSULFONYL)-5-NITRO-4-(2-PHENYLETHYL)-
• DTXSID50198769

• Inchi： 1S/C15H14N2O6S/c16-24(22,23)14-9-11(15(18)19)8-13(17(20)21)12(14)7-6-10-4-2-1-3-5-10/h1-5,8-9H,6-7H2,(H,18,19)(H2,16,22,23)
• InChI Key： AXVWZQZFQXSHIR-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)O)C=C(C=1CCC1C=CC=CC=1)[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Exact Mass: 350.05732
• Monoisotopic Mass: 350.057257
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 152
• XLogP3: 2.1

Experimental Properties

• Density: 1.482
• Boiling Point: 573°C at 760 mmHg
• Flash Point: 300.4°C
• Refractive Index: 1.643
• PSA: 140.6